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Compound of Interest

Compound Name: cis-2-Pentene

Cat. No.: B165939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling protocols for cis-2-
Pentene, a highly flammable and reactive hydrocarbon. The information is intended to support

laboratory research and development activities by ensuring the safe use and management of

this chemical.

Chemical and Physical Properties
cis-2-Pentene is a colorless liquid with a disagreeable hydrocarbon-like odor.[1][2] It is

important to be familiar with its physical and chemical properties to handle it safely.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b165939?utm_src=pdf-interest
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-PENTENE
http://www.chem.rochester.edu/notvoodoo/pages/reaction.php?page=quench
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C5H10 [3]

Molecular Weight 70.13 g/mol [3]

CAS Number 627-20-3 [3]

Boiling Point 37-38 °C (lit.) [3]

Melting Point -180 °C (lit.) [3]

Flash Point -27 °C (-16.6 °F) [4]

Density 0.65 g/mL at 25 °C (lit.) [3]

Vapor Pressure 8.17 psi (20 °C) [3]

Water Solubility Insoluble or difficult to mix [5]

Appearance Colorless liquid [2]

Odor
Disagreeable, hydrocarbon-

like
[1][2]

Hazard Identification and Classification
cis-2-Pentene is classified as a highly flammable liquid and vapor.[5] It poses a significant fire

hazard and can form explosive mixtures with air.[5] While it is not classified for acute toxicity

(oral, dermal, or inhalation), skin corrosion/irritation, or serious eye damage/irritation based on

available data, it may cause irritation to the eyes, respiratory system, and skin.[5][6] Ingestion

may cause lung damage.[6]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[5]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]
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H304: May be fatal if swallowed and enters airways.[7]

Safe Handling and Storage
Engineering Controls

Work with cis-2-pentene should be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge, which can

be an ignition source.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[5][8]

Respiratory Protection: If ventilation is inadequate, use a suitable respiratory protective

device.[5] For high concentrations, a self-contained breathing apparatus (SCBA) may be

necessary.[9]

General Handling Precautions
Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[5]

Take precautionary measures against static discharges.[6]

Avoid contact with skin and eyes.[8]

Avoid breathing vapors or mist.[7]

Wash hands thoroughly after handling and before breaks.[5]

Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://demonstrations.wolfram.com/ProductionOfCis2ButeneAndCis2HexeneByCis2PenteneDisproportio/
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
http://orgsyn.org/content/pdfs/procedures/v77p0231.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dry, and well-ventilated area in a tightly sealed container.[8]

Store away from incompatible materials, particularly strong oxidizing agents.[1]

Keep in a flammables storage cabinet.

Experimental Protocols and Workflows
General Workflow for Handling cis-2-Pentene
The following diagram illustrates a general workflow for the safe handling of cis-2-pentene in a

laboratory setting.
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Safe Handling Workflow for cis-2-Pentene
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Caption: General workflow for handling cis-2-Pentene.
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Experimental Example: Olefin Metathesis
cis-2-Pentene can be used as a substrate in olefin metathesis reactions. These reactions are

typically catalyzed by transition metal complexes and should be carried out under an inert

atmosphere (e.g., nitrogen or argon) due to the sensitivity of the catalysts to air and moisture.

Methodology:

Glassware Preparation: All glassware should be oven-dried and cooled under a stream of

inert gas before use.

Solvent and Reagent Preparation: If a solvent is used, it should be anhydrous. cis-2-
Pentene should be handled under an inert atmosphere.

Reaction Setup: Assemble the reaction apparatus (e.g., a Schlenk flask with a condenser) in

a fume hood. The system should be purged with an inert gas.

Reagent Addition: The catalyst is added to the reaction flask, followed by the solvent (if any)

and then cis-2-Pentene via a syringe or cannula.

Reaction Monitoring: The reaction progress can be monitored by techniques such as gas

chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy by taking aliquots

from the reaction mixture at regular intervals.

Reaction Quenching: Once the reaction is complete, it is quenched by the addition of an

appropriate reagent (e.g., ethyl vinyl ether for Grubbs' catalysts). The quenching procedure

should be performed cautiously, especially for large-scale reactions.

Work-up and Purification: The product mixture is then worked up to remove the catalyst and

any byproducts. This may involve filtration through silica gel or celite, followed by distillation

or chromatography to isolate the desired product.

Experimental Example: Hydrogenation
The hydrogenation of cis-2-pentene to pentane is another common reaction. This is typically

carried out using a heterogeneous catalyst such as palladium on carbon (Pd/C) or platinum on

carbon (Pt/C) under a hydrogen atmosphere.
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Methodology:

Reaction Setup: A pressure vessel (e.g., a Parr shaker or a flask with a balloon of hydrogen)

is required. The vessel is charged with cis-2-pentene, a solvent (if necessary, though

solvent-free is possible), and the catalyst.

Inerting the System: The reaction vessel is purged several times with an inert gas (e.g.,

nitrogen or argon) to remove air, and then with hydrogen.

Reaction Conditions: The vessel is pressurized with hydrogen to the desired pressure and

may be heated or stirred to facilitate the reaction.

Reaction Monitoring: The reaction progress is monitored by the uptake of hydrogen or by

analyzing aliquots using GC.

Reaction Completion and Work-up: Once the reaction is complete, the hydrogen pressure is

carefully released, and the system is purged with an inert gas. The catalyst is removed by

filtration through a pad of celite. The filtrate, containing the product (pentane), can be purified

by distillation if necessary.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If breathing has

stopped, give artificial

respiration. Seek medical

attention.

[5][10]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and water. If

irritation persists, seek medical

attention.

[5][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[5][10]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Seek

immediate medical attention.

[5][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[5]

Specific Hazards: The vapor is heavier than air and may travel a considerable distance to an

ignition source and flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]
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Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear

appropriate personal protective equipment.[5]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

Containment and Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite)

and place it in a suitable, labeled container for disposal.[11]

Disposal Considerations
Waste Disposal: Dispose of cis-2-pentene and any contaminated materials in accordance

with local, state, and federal regulations.[5] It should be treated as hazardous waste.

Container Disposal: Empty containers may retain product residues and should be handled as

hazardous. Do not reuse empty containers.

Logical Relationships in Emergency Response
The following diagram illustrates the logical steps to be taken in an emergency involving cis-2-
pentene.
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Emergency Response Logic for cis-2-Pentene
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Caption: Emergency response logic for cis-2-Pentene.
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This guide is intended to provide a framework for the safe handling of cis-2-pentene. It is not a

substitute for a thorough risk assessment, which should be conducted for any specific

experimental procedure. Always consult the most recent Safety Data Sheet (SDS) for the most

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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